N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-3-furamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C19H19N3O2/c1-22(13-15-6-3-2-4-7-15)18-16(8-5-10-20-18)12-21-19(23)17-9-11-24-14-17/h2-11,14H,12-13H2,1H3,(H,21,23)
• InChI Key: BDFYOTXMYZCIJS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC(=O)C3=COC=C3
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-3-furamide, commonly known as BMF-3, is a small molecule inhibitor that has shown promising results in scientific research for its potential therapeutic applications. It is a member of the furamide family of compounds and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

BMF-3 is a potent inhibitor of HDACs, which are enzymes that regulate the acetylation of histone proteins and the expression of genes. HDACs have been implicated in the development and progression of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. BMF-3 inhibits the activity of HDACs by binding to their active site and preventing the deacetylation of histone proteins. This leads to the upregulation of genes that are involved in cell cycle arrest, apoptosis, and differentiation, which are important processes in the treatment of various diseases.
Biochemical and Physiological Effects:
BMF-3 has been shown to have a potent inhibitory effect on the activity of HDACs, which leads to the upregulation of genes that are involved in cell cycle arrest, apoptosis, and differentiation. This has been shown to have therapeutic potential in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In addition, BMF-3 has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

BMF-3 has several advantages for lab experiments, including its potent inhibitory effect on HDACs, its ability to upregulate genes involved in cell cycle arrest, apoptosis, and differentiation, and its anti-inflammatory and antioxidant effects. However, BMF-3 also has some limitations, including its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of BMF-3, including its potential therapeutic applications in various diseases, the development of more potent and selective HDAC inhibitors, and the investigation of the molecular mechanisms underlying its anti-inflammatory and antioxidant effects. In addition, further studies are needed to determine the efficacy and safety of BMF-3 in humans, including its pharmacokinetics and pharmacodynamics. Overall, BMF-3 has shown promising results in scientific research for its potential therapeutic applications, and further studies are needed to fully explore its potential.

Synthesis Methods

BMF-3 can be synthesized using a multi-step process that involves the reaction of 3-furoic acid with thionyl chloride to form 3-furoyl chloride. The resulting compound is then reacted with 2-aminomethylpyridine and benzylmethylamine to form BMF-3. The final product is purified using column chromatography and characterized using NMR spectroscopy and mass spectrometry.

Scientific Research Applications

BMF-3 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. It has been shown to have a potent inhibitory effect on the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. HDACs have been implicated in the development and progression of various diseases, and their inhibition by BMF-3 has shown promising results in preclinical studies.